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Compound of Interest

Compound Name: 2,4-Furandimethanol

CAS No.: 294857-29-7

Cat. No.: B1629523

Get Quote

Executive Summary & Structural Context
While the 2,5-isomer is ubiquitous in cellulose valorization, 2,4-Furandimethanol (CAS:

294857-29-7) arises primarily from the reduction of 4-hydroxymethylfurfural (4-HMF), a product

of the formose reaction or specific dihydroxyacetone (DHA) condensations.[1][2] Correctly

identifying this isomer is crucial for purity analysis in fuel precursor synthesis (e.g., 2,4-

dimethylfuran) and pharmaceutical intermediate production.[1][2]

Key Differentiator: Unlike the chemically equivalent protons in the symmetric 2,5-isomer, the

2,4-isomer is asymmetric.[1][2][3] This lack of symmetry results in distinct NMR signals for the

furan ring protons and the methylene groups, serving as the primary diagnostic tool.[2]

Nuclear Magnetic Resonance (NMR) Spectroscopy
The definitive identification of 2,4-furandimethanol relies on

H and
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C NMR.[1] The asymmetry of the 2,4-substitution pattern breaks the equivalence observed in
the 2,5-isomer.[1][2][3]

Proton ( H) NMR Analysis
Solvent: DMSO-

(recommended for resolution of hydroxyl protons) or CD

OD.[1]

Proton
Environment

Chemical Shift
(

, ppm)

Multiplicity Integration
Assignment
Logic

H-5 (Furan Ring) 7.35 – 7.45 Singlet (d) 1H
-proton adjacent

to oxygen;

deshielded.[1][3]

H-3 (Furan Ring) 6.30 – 6.45 Singlet (d) 1H

-proton between

substituents;

shielded relative

to H-5.[1][3]

-OH (Hydroxyls) 4.80 – 5.10 Broad/Triplet 2H

Variable; visible

in dry DMSO-

.

C(2)-C

-OH
4.35 – 4.45 Doublet/Singlet 2H

Methylene

attached to C2

(adjacent to O).

[1]

C(4)-C

-OH
4.25 – 4.35 Doublet/Singlet 2H

Methylene

attached to C4

(beta to O).[1][2]
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2,5-Isomer: Shows a single peak for ring protons (~6.2 ppm) and a single peak for methylene

protons due to

symmetry.[2]

2,4-Isomer: Shows two distinct ring signals (H5 downfield, H3 upfield) and two distinct

methylene signals.[1][2] The coupling constant

is typically small (< 1.5 Hz), often appearing as singlets unless high-field resolution is used.
[1][2]

Carbon ( C) NMR Analysis
The

C spectrum will display 6 distinct signals (4 ring carbons, 2 methylene carbons), contrasting
with the 3 signals expected for the symmetric 2,5-isomer.[2]

Ring Carbons:

~155 (C2), ~142 (C5), ~126 (C4), ~108 (C3).[1][2]

Methylene Carbons:

~56.0 and ~55.5 ppm.[1][2][3]

Infrared (IR) Spectroscopy
IR data confirms functional groups but is less effective than NMR for isomer differentiation.[1]
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Frequency (cm

)
Vibration Mode Description

3200 – 3400 O-H Stretch
Broad, strong band indicating

diol functionality.

2850 – 2950 C-H Stretch
Aliphatic methylene C-H

stretching.[1][3]

1500 – 1600 C=C Stretch Furan ring skeletal vibrations.

1000 – 1050 C-O Stretch

Primary alcohol C-O stretching

(often split due to asymmetry).

[1]

730 – 750 C-H Bending

Out-of-plane bending,

characteristic of furan

substitution.[1][2][3]

Mass Spectrometry (MS)
Mass spectrometry is critical for confirming molecular weight and analyzing fragmentation

pathways, particularly when monitoring the reduction of 4-HMF.[1]

Ionization: EI (70 eV) or ESI (Positive mode).

Molecular Ion:

[M]

.[1]

Key Fragments (EI):

111: [M – OH]

(Loss of hydroxyl radical).[1]

97: [M – CH
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OH]

(Loss of hydroxymethyl group; characteristic of furan methanols).[1]

81: Further loss of oxygen/ring opening.[1][3]

Experimental Protocols
Sample Preparation for NMR
Objective: Ensure no H/D exchange obscures the hydroxyl protons if coupling is needed for

structural confirmation.

Drying: Dry the 2,4-BHF sample under high vacuum (< 1 mbar) at 40°C for 2 hours to

remove trace water.

Solvent: Use ampoule-sealed DMSO-

(99.9% D) stored over molecular sieves.

Dissolution: Dissolve 5–10 mg of sample in 0.6 mL solvent.

Acquisition: Acquire

H NMR with at least 16 scans and a relaxation delay (

) of >5 seconds to ensure accurate integration of the hydroxyl protons.

Differentiation Workflow
The following diagram illustrates the logical decision tree for distinguishing the 2,4-isomer from

the 2,5-isomer and precursors.
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Unknown Furan Diol Sample

1H NMR Analysis
(DMSO-d6)

Check Ring Proton Symmetry

Single Singlet (2H)
Symmetric Structure

Equivalence (6.2 ppm)

Two Singlets (1H each)
Asymmetric Structure

Distinct Shifts (6.4 & 7.4 ppm)

Identify: 2,5-Furandimethanol
(Common HMF Product)

Identify: 2,4-Furandimethanol
(4-HMF Derivative)

Mass Spec (m/z 128)

Validation

Click to download full resolution via product page

Figure 1: Logical workflow for distinguishing 2,4-BHF from 2,5-BHF using proton NMR

symmetry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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